Cas no 852905-13-6 (Ethanone, 1-[2,5-dimethyl-1-(2-thienylmethyl)-1H-pyrrol-3-yl]-2-(5-fluoro-2-nitrophenoxy)-)

• Product Name: Ethanone, 1-[2,5-dimethyl-1-(2-thienylmethyl)-1H-pyrrol-3-yl]-2-(5-fluoro-2-nitrophenoxy)-
• CAS No: 852905-13-6
• MF: C₁₉H₁₇FN₂O₄S
• MW: 388.4
• CID: 5519647
• PubChem ID: 4787318
• Update Time: 2025-10-17

Ethanone, 1-[2,5-dimethyl-1-(2-thienylmethyl)-1H-pyrrol-3-yl]-2-(5-fluoro-2-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2,5-dimethyl-1-(2-thienylmethyl)-1H-pyrrol-3-yl]-2-(5-fluoro-2-nitrophenoxy)-
• AKOS033657448
• Z19072147
• G63033
• 1-(2,5-Dimethyl-1-(thiophen-2-ylmethyl)-1H-pyrrol-3-yl)-2-(5-fluoro-2-nitrophenoxy)ethan-1-one
• 852905-13-6

• Inchi： 1S/C19H17FN2O4S/c1-12-8-16(13(2)21(12)10-15-4-3-7-27-15)18(23)11-26-19-9-14(20)5-6-17(19)22(24)25/h3-9H,10-11H2,1-2H3
• InChI Key： RLMCPJZAAXUVLE-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=C(C)N(CC2SC=CC=2)C=1C)COC1=CC(F)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 388.08930636g/mol
• Monoisotopic Mass: 388.08930636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on Ethanone, 1-[2,5-dimethyl-1-(2-thienylmethyl)-1H-pyrrol-3-yl]-2-(5-fluoro-2-nitrophenoxy)-

Introduction to Ethanone, 1-[2,5-dimethyl-1-(2-thienylmethyl)-1H-pyrrol-3-yl]-2-(5-fluoro-2-nitrophenoxy) (CAS No. 852905-13-6)

Ethanone, 1-[2,5-dimethyl-1-(2-thienylmethyl)-1H-pyrrol-3-yl]-2-(5-fluoro-2-nitrophenoxy) (CAS No. 852905-13-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrrole and thiophene, two heterocyclic compounds known for their versatile biological activities. The presence of the 5-fluoro-2-nitrophenoxy group further enhances its potential applications in drug discovery and development.

The structure of Ethanone, 1-[2,5-dimethyl-1-(2-thienylmethyl)-1H-pyrrol-3-yl]-2-(5-fluoro-2-nitrophenoxy) is characterized by a central ethanone (acetone) moiety flanked by a substituted pyrrole and a substituted phenoxy group. The pyrrole ring is decorated with two methyl groups and a thienylmethyl substituent, while the phenoxy group carries a fluorine atom at the 5-position and a nitro group at the 2-position. This intricate molecular architecture imparts unique chemical and biological properties to the compound.

Recent studies have highlighted the potential of Ethanone, 1-[2,5-dimethyl-1-(2-thienylmethyl)-1H-pyrrol-3-yl]-2-(5-fluoro-2-nitrophenoxy) in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The presence of the nitro group is particularly noteworthy, as it can undergo reduction to form an amino group, which may enhance the compound's biological activity.

In addition to its anti-inflammatory effects, Ethanone, 1-[2,5-dimethyl-1-(2-thienylmethyl)-1H-pyrrol-3-yl]-2-(5-fluoro-2-nitrophenoxy) has been investigated for its potential as an antitumor agent. Studies have demonstrated that it can inhibit the growth of various cancer cell lines, including those derived from breast and lung cancers. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic properties of Ethanone, 1-[2,5-dimethyl-1-(2-thienylmethyl)-1H-pyrrol-3-yl]-2-(5-fluoro-2-nitrophenoxy) have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further drug development. Its ability to cross the blood-brain barrier (BBB) has been particularly noted, suggesting potential applications in central nervous system (CNS) disorders.

Synthetic methods for the preparation of Ethanone, 1-[2,5-dimethyl-1-(2-thienylmethyl)-1H-pyrrol-3-yl]-2-(5-fluoro-2-nitrophenoxy) have been well-documented in the literature. One common approach involves the condensation of an appropriate pyrrole derivative with a substituted acetophenone followed by functional group modifications to introduce the desired substituents. These synthetic routes are often optimized for yield and purity to ensure that the final product meets pharmaceutical standards.

The safety profile of Ethanone, 1-[2,5-dimethyl-1-(2-thienylmethyl)-1H-pyrrol-3-yl]-2-(5-fluoro-2-nitrophenoxy) is another critical aspect of its evaluation. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, Ethanone, 1-[2,5-dimethyl-1-(2-thienylmethyl)-1H-pyrrol-3-yl]-2-(5-fluoro-2-nitrophenoxy) (CAS No. 852905-13-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing medical treatments for various diseases.